6-Fluoro-3-(4-methoxybenzoyl)-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one

• IUPAC Name: 6-fluoro-3-(4-methoxybenzoyl)-1-[(4-methoxyphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C25H20FNO4/c1-30-19-8-3-16(4-9-19)14-27-15-22(24(28)17-5-10-20(31-2)11-6-17)25(29)21-13-18(26)7-12-23(21)27/h3-13,15H,14H2,1-2H3
• InChI Key: UTDHBEWWCJMCID-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=C(C(=O)C3=C2C=CC(=C3)F)C(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C25H20FNO4
• Molecular Weight: 417.4 g/mol

Description

6-Fluoro-3-(4-methoxybenzoyl)-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one is a useful research compound. Its molecular formula is C25H20FNO4 and its molecular weight is 417.436. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• Synthesis and Antimicrobial Study : A study by Patel and Patel (2010) explored the synthesis of fluoroquinolone-based 4-thiazolidinones derived from a similar compound. These compounds demonstrated significant antifungal and antibacterial activities, highlighting the potential of 6-fluoro-3-(4-methoxybenzoyl)-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one derivatives in antimicrobial research (N. Patel & S. D. Patel, 2010).

Biochemical Analysis and Labeling

• Novel Fluorophore for Biomedical Analysis : Hirano et al. (2004) discovered that a derivative of this compound, 6-Methoxy-4-quinolone, is a novel fluorophore with strong fluorescence in a wide pH range. This characteristic makes it highly suitable for biomedical analysis, particularly as a fluorescent labeling reagent in the study of carboxylic acids (Junzo Hirano et al., 2004).

Cancer Research

• Antitumor Agents : A study by Chou et al. (2010) on quinolin-4-one derivatives, which are structurally related to the compound , showed significant inhibitory activity against tumor cell lines. This research underscores the potential of this compound derivatives in developing new cancer therapies (Li-Chen Chou et al., 2010).

Fluorescent Probes and Imaging

• Zinquin-Related Fluorophore : Kimber et al. (2003) synthesized analogues of a Zinquin-related fluorophore, indicating the use of this compound's derivatives in developing fluorescent probes, particularly for imaging Zn(II) ions in various applications (M. Kimber et al., 2003).

Tubulin Polymerization Inhibition

• Tubulin Polymerization Inhibition : Minegishi et al. (2015) identified a derivative, methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate, as a tubulin polymerization inhibitor. This suggests a potential application of related compounds in studying cell cycle arrest and cancer treatment (Hidemitsu Minegishi et al., 2015).